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For researchers and drug development professionals, the introduction of novel chemical
entities into a workflow necessitates a rigorous and proactive approach to safety. 3-Bromo-6-
iodo-2-nitrophenol (CAS No. 1823917-91-4) is a compound for which comprehensive,
officially published safety data sheets (SDS) are not readily available[1]. This guide, therefore,
adopts a first-principles, risk-based assessment methodology. By dissecting the molecule into
its core functional components—a nitrophenol ring, a bromine substituent, and an iodine
substituent—we can infer potential hazards and establish robust safety protocols based on
authoritative data for structurally analogous compounds. This document serves as a technical
resource for ensuring the highest standards of safety when handling this and other poorly
characterized chemical reagents.

Section 1: Compound Identification and Hazard
Inference from Chemical Structure

Understanding the potential reactivity and toxicity of a molecule begins with an analysis of its
structure. The hazards associated with 3-Bromo-6-iodo-2-nitrophenol can be logically
inferred from its constituent parts.
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o The Nitrophenol Core: Nitrophenols are a class of compounds recognized for their biological
activity and potential toxicity[2][3]. The nitro group (-NO2) is an electron-withdrawing group
that can increase the acidity of the phenolic hydroxyl (-OH) group. Many nitrophenols are
classified as harmful if swallowed, and can cause skin and serious eye irritation[4][5][6].
Some are also known to be toxic to aquatic life[5]. The presence of the nitro group also
introduces thermal instability; aromatic nitro compounds can be explosive, especially in the
presence of a base[7].

e Bromine and lodine Substituents: Halogenation of aromatic rings can significantly modify the
toxicological profile of a compound. Both bromine and iodine add considerable mass to the
molecule and can influence its absorption, distribution, metabolism, and excretion (ADME)
profile. Halogenated compounds can be irritants and may pose environmental hazards|[8].
Upon combustion, they can release toxic and corrosive hydrogen bromide and hydrogen
iodide gases[9][10].

This composite structure suggests that 3-Bromo-6-iodo-2-nitrophenol should be handled as a
substance that is potentially toxic, an irritant to skin and eyes, environmentally hazardous, and
possibly thermally sensitive.

Section 2: Physicochemical Properties and Stability
Assessment

While exhaustive experimental data for 3-Bromo-6-iodo-2-nitrophenol is sparse, we can
summarize known information and predict key properties based on its analogs.
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Value [ Inferred

Property L. Source | Rationale
Characteristic

CAS Number 1823917-91-4 [1]

Molecular Formula CeH3BrINOs3 Derived from Structure

Molecular Weight 343.90 g/mol [1]

Physical State

Likely a solid at room

Analogy with similar
substituted phenols like 2-

Bromo-6-nitrophenol

temperature. (Crystalline Solid) and 3-
Bromo-2-nitrophenol (Solid)
[10].
) Nitrophenols are typically light
Color Likely yellow. )
yellow solids[2][10].
Expected to have low water A common characteristic of
Solubility solubility but be soluble in halogenated aromatic
organic solvents. compounds.
Stable under recommended )
. N Phenolic compounds can be
Stability storage conditions. May be

light-sensitive.

sensitive to light[9].

Thermal Stability

Caution advised. Aromatic nitro
compounds can decompose

upon heating[7].

The presence of the nitro
group is a key indicator for

potential thermal instability.

Incompatible Materials

Strong oxidizing agents, strong
bases, acid chlorides, and acid

anhydrides.

Common incompatibilities for

phenols and nitro-aromatics[7]

[°].

Section 3: Hazard Identification and Inferred GHS

Classification

A specific Globally Harmonized System (GHS) classification for 3-Bromo-6-iodo-2-

nitrophenol is not established. However, based on data from analogous compounds, a
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conservative classification is warranted.

Hazard Class

Inferred Classification

Rationale and Supporting
Evidence from Analogs

Acute Toxicity, Oral

Category 4 (Harmful if

swallowed)

m-Nitrophenol is classified as
Harmful if swallowed (H302)

[5].

Skin Corrosion/Irritation

Category 2 (Causes skin

irritation)

2-Bromo-6-nitrophenol and
other analogs are known to
cause skin irritation (H315)[10]
[11][12].

Serious Eye Damage/Irritation

Category 2A (Causes serious

eye irritation)

Numerous related compounds,
including 2-Bromo-6-
nitrophenol and 2,4,6-
Tribromophenol, are classified
as causing serious eye
irritation (H319)[10][11].

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (May cause
respiratory irritation)

This is a common classification
for powdered chemicals that
can be inhaled. 2-Bromo-5-
nitrothiophene is classified as
potentially causing respiratory
irritation (H335)[11].

Inferred Hazard Statements:

Inferred Signal Word:Warning

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Section 4: Safe Handling and Engineering Controls

Given the inferred hazards, a multi-layered approach to risk mitigation is essential. The primary
goal is to prevent any direct contact or aerosol inhalation.

Core Principle: As Low As Reasonably Practicable (ALARP) All exposure should be minimized.
These protocols are designed to ensure that exposure levels are well below any potential limit
of harm.

Workflow for Handling Solid 3-Bromo-6-iodo-2-nitrophenol:
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Preparation

Verify Eyewash & Safety Shower Functionality

;

Don Appropriate PPE (See Section 5)

;

Prepare Certified Chemical Fume Hood

Handling %perations

Designate a Specific Work Area in Hood

;

Transfer Compound from Storage

:

Weigh Compound on an Anti-Vibration Table (in hood if possible)

:

Perform Chemical Reaction / Solubilization

Post-HéndIing

Decontaminate All Surfaces and Equipment

:

Segregate and Label Hazardous Waste

;

Doff PPE in Correct Sequence

;

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling potent solid compounds.
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Detailed Protocols:

e Ventilation: All handling of 3-Bromo-6-iodo-2-nitrophenol powder must be performed inside
a certified chemical fume hood to prevent inhalation of dust particles[13]. Ensure the sash is
at the lowest practical height.

o Containment: Use disposable bench covers to contain any minor spills. When weighing, use
a weigh boat or creased paper to prevent contamination of the balance. If possible, perform
weighing operations within the fume hood or a ventilated balance enclosure.

o Aerosol Prevention: Avoid actions that could generate dust, such as rapid scraping or
pouring from a height. Add solids to solvents gently.

» Hygiene Practices: Do not eat, drink, or smoke in the laboratory[14]. Wash hands thoroughly
with soap and water after handling the compound, even if gloves were worn[4][15].

Section 5: Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used consistently and correctly. The selection is
based on the inferred risks of skin/eye irritation and potential toxicity.

e Eye and Face Protection: Wear chemical safety goggles that conform to EU standard EN166
or OSHA 29 CFR 1910.133 regulations[4][9]. A face shield should be worn over the goggles
during procedures with a higher risk of splashing or dust generation[13].

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves. Nitrile gloves are a common choice, but it is
crucial to inspect them for tears before use and to change them immediately if
contamination is suspected[14]. Use proper glove removal technique to avoid skin contact.

o Lab Coat: A fully buttoned, long-sleeved lab coat is mandatory.

e Respiratory Protection: Under normal conditions of use within a functioning chemical fume
hood, a respirator should not be necessary. However, if engineering controls are insufficient
or during a large spill cleanup, a NIOSH-approved respirator with a particulate filter (e.g.,
N95 or P100) should be used[10][16].

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b13434893/docs?utm_src=pdf-body#introduction-a-proactive-approach-to-the-safety-of-a-novel-reagent
https://pdf.benchchem.com/589/Personal_protective_equipment_for_handling_Bromoiodoacetic_Acid.pdf
http://angenechemical.com/sds/63262-06-6.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/3-nitrophenol.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/145610
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/3-nitrophenol.pdf
https://www.fishersci.com/store/msds?partNumber=AC249700250&countryCode=US&language=en
https://pdf.benchchem.com/589/Personal_protective_equipment_for_handling_Bromoiodoacetic_Acid.pdf
http://angenechemical.com/sds/63262-06-6.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2732606&productDescription=2-BROMO-6-NITROPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB13960.pdf?1525105430
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13434893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

PPE Donning and Doffing Sequence:

Donning (Putting On) Doffing (Taking Off)

1. Lab Coat

2. Respirator (if needed) 2. Goggles / Face Shield

3. Goggles / Face Shield 3. Lab Coat

4. Respirator (if needed)

Click to download full resolution via product page

Caption: The sequence is critical to prevent self-contamination.

Section 6: Emergency Procedures

Immediate and correct action during an emergency can significantly mitigate harm.
First-Aid Measures (Based on Analogs):

¢ Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, provide
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention[9][16][17].

e Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes[5][16]. Seek medical attention if irritation
develops or persists.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do[4][9]. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give
anything by mouth to an unconscious person[16][17]. Call a physician or poison control
center immediately.

Spill Response Protocol:
o Evacuate: Alert others in the area and evacuate non-essential personnel.
» Ventilate: Ensure the area is well-ventilated (i.e., the fume hood is operational).

» Protect: Don appropriate PPE, including respiratory protection if the spill is large or outside of
a fume hood.

e Contain & Clean: For a solid spill, gently cover with an inert absorbent material like sand or
vermiculite. Carefully sweep or scoop the material into a suitable container for hazardous
waste disposal[9][11]. Avoid creating dust. Decontaminate the spill area with an appropriate
solvent and then soap and water.

» Dispose: Seal and label the container as hazardous waste for proper disposal[9][15].
Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), water spray,
or alcohol-resistant foam[9][16][17].

e Specific Hazards: Combustion may produce toxic and corrosive gases, including carbon
oxides, nitrogen oxides, hydrogen bromide, and hydrogen iodide[9][10].

» Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous combustion products[9][16].

Section 7: Storage and Disposal

Proper storage and disposal are critical for long-term safety and environmental protection.
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Storage Conditions:

o Keep the container tightly closed in a dry, cool, and well-ventilated place[4][11][17].

o Store away from incompatible materials such as strong oxidizing agents and bases[9][10].
o Consider protecting the material from direct sunlight, as phenols can be light-sensitive[9].
Disposal:

e Disposal of this chemical must be handled as hazardous waste.

o Dispose of contents and container to an approved waste disposal plant in accordance with
all local, regional, and national regulations[4][9][15]. Do not allow the product to enter drains
or waterways.
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« Toxicological Profile for Nitrophenols. (Date Not Specified).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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